Cas no 1805938-91-3 (2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine
• CAS No: 1805938-91-3
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• CID: 4853633
• Update Time: 2025-10-19

2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H8F3N3/c8-4-1-3(2-11)5(6(9)10)7(12)13-4/h1,6H,2,11H2,(H2,12,13)
• InChI Key： GQWUZTMDCYTKRP-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=CC=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9

Additional information on 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine

Comprehensive Introduction to 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1805938-91-3)

2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1805938-91-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including amino, aminomethyl, difluoromethyl, and fluoro substituents, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural complexity of 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine makes it a valuable intermediate in organic synthesis. Its fluoropyridine core is a common motif in bioactive compounds, often enhancing metabolic stability and bioavailability. Recent studies highlight its utility in medicinal chemistry, where fluorinated compounds are gaining traction for their improved pharmacokinetic properties. The presence of both amino and aminomethyl groups allows for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In the context of agrochemical research, 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine has shown promise as a building block for novel pesticides and herbicides. The difluoromethyl group, in particular, is known to enhance the biological activity of agrochemicals by mimicking hydrogen bond interactions. This aligns with the growing demand for sustainable crop protection solutions, a hot topic in modern agriculture. Industry experts are exploring its potential to address challenges like pesticide resistance and environmental impact.

From a synthetic perspective, the preparation of 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine involves multi-step reactions, often starting from commercially available fluoropyridine precursors. Key steps may include halogenation, amination, and fluorination, with careful control of reaction conditions to ensure regioselectivity. Recent advancements in flow chemistry and catalysis have improved the efficiency of such syntheses, reducing waste and energy consumption—a critical consideration in green chemistry initiatives.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are of particular interest to formulators. Its logP value and pKa influence its behavior in biological systems, making it a subject of ADME studies (Absorption, Distribution, Metabolism, and Excretion). These factors are crucial for researchers working on drug delivery systems or formulation optimization, especially in the era of personalized medicine.

Emerging trends in AI-driven drug discovery have further amplified the relevance of 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine. Computational models can predict its interactions with biological targets, accelerating the identification of lead compounds. This aligns with frequent search queries like "fluorinated compounds in drug design" or "pyridine derivatives for medicinal use," reflecting the scientific community's focus on rational drug design.

Quality control and analytical characterization of 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine typically involve techniques like HPLC, NMR, and mass spectrometry. Purity standards are critical, especially when the compound is intended for pharmaceutical intermediates or research reagents. Recent discussions in analytical chemistry forums emphasize the importance of robust QC protocols for fluorinated compounds due to their unique spectral properties.

In summary, 2-Amino-4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1805938-91-3) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to agrochemical innovation—demonstrate the enduring value of fluorinated heterocycles. As scientific inquiries increasingly focus on "functionalized pyridines" and "fluorine in medicinal chemistry," this compound continues to attract attention for its synthetic utility and biological potential.